Cas no 1040653-84-6 (4-(4-benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile)

• Product Name: 4-(4-benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile
• CAS No: 1040653-84-6
• MF: C₂₄H₂₅N₃O
• MW: 371.474805593491
• CID: 5384239
• Update Time: 2025-06-12

4-(4-benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-4-[4-(phenylmethyl)-1-piperidinyl]-3-quinolinecarbonitrile
• 4-(4-benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile

• Inchi： 1S/C24H25N3O/c1-2-28-21-8-9-23-22(15-21)24(20(16-25)17-26-23)27-12-10-19(11-13-27)14-18-6-4-3-5-7-18/h3-9,15,17,19H,2,10-14H2,1H3
• InChI Key： FRFFTUOUYRSGBC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C(N2CCC(CC3=CC=CC=C3)CC2)=C(C#N)C=1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.6±50.0 °C(Predicted)
• pka: 7.16±0.50(Predicted)

Additional information on 4-(4-benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile

Introduction to 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile (CAS No. 1040653-84-6)

4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile, a compound with the CAS number 1040653-84-6, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile consists of a quinoline core, a benzyl-substituted piperidine ring, and an ethoxy group. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential therapeutic applications of 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The neuroprotective effects of 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile have also been explored. A study published in the Journal of Neurochemistry in 2021 found that this compound can protect neurons from oxidative stress-induced damage. The researchers observed that treatment with 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile have been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for drug development. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and multistep synthesis strategies. These methods have enabled the large-scale production of the compound, facilitating further preclinical and clinical studies.

In conclusion, 4-(4-Benzylpiperidin-1-yl)-6-ethoxyquinoline-3-carbonitrile (CAS No. 1040653-84-6) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.